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Compound of Interest

Compound Name: 1-Bromo-1,2-dichloroethane

Cat. No.: B14446488

Essential Safety and Handling Guide for 1-
Bromo-1,2-dichloroethane

Disclaimer: Specific safety data for 1-Bromo-1,2-dichloroethane (CAS No. 73506-91-9) is not
readily available. The following information is based on the closely related and more common
isomer, 1-Bromo-2-chloroethane (CAS No. 107-04-0), and other similar halogenated
hydrocarbons. This guidance should be used as a preliminary resource. Researchers,
scientists, and drug development professionals must consult the specific Safety Data Sheet
(SDS) provided by the supplier for complete and accurate safety information before handling

this chemical.

Immediate Safety and Operational Overview

1-Bromo-1,2-dichloroethane is a halogenated hydrocarbon that should be handled with
extreme caution in a laboratory setting. Based on data for similar compounds, it is likely to be
harmful if swallowed, in contact with skin, or inhaled, and may cause skin, eye, and respiratory
irritation.[1][2] Some related compounds are also suspected of causing cancer.[1] Therefore,
strict adherence to safety protocols is essential to minimize exposure and ensure a safe
working environment.

All handling of 1-Bromo-1,2-dichloroethane should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[3][4] Emergency equipment, including an
eyewash station and a safety shower, must be readily accessible.[1][4]
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Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against

exposure. The following table summarizes the recommended PPE for handling 1-Bromo-1,2-

dichloroethane, based on guidelines for similar chemicals.

PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
standards. A face shield may
also be required for splash

hazards.

To protect against splashes
and vapors that can cause

serious eye irritation.[1][3]

Skin and Body Protection

A flame-retardant lab coat, fully
buttoned, with full-length pants
and closed-toe shoes.
Chemical-resistant apron and
sleeves are also

recommended.

To prevent skin contact, which
can cause irritation and
potential absorption of the
chemical.[3][4]

Hand Protection

Chemical-impermeable gloves.
Nitrile gloves are often
recommended for similar
chemicals, but glove
compatibility should be
confirmed with the

manufacturer.[4]

To protect hands from direct
contact. Gloves must be
inspected before use and
changed immediately if

contaminated.[3]

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
for organic vapors should be
used if there is a risk of
inhalation or if exposure limits

are exceeded.[1]

To prevent inhalation of
vapors, which can be harmful

and cause respiratory irritation.

[2]

Experimental Protocols: Handling and Disposal
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Handling Procedures:

e Preparation: Before handling, ensure all necessary PPE is donned correctly. Work should be
performed in a designated area within a chemical fume hood.[3][4]

e Dispensing: Use non-sparking tools and explosion-proof equipment.[3] Avoid creating
aerosols or dust.[5]

o Storage: Store the chemical in a tightly closed container in a dry, cool, and well-ventilated
area, away from incompatible materials such as strong bases and metals.[1]

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.[3]

Disposal Plan: 1-Bromo-1,2-dichloroethane and any contaminated materials should be
disposed of as hazardous waste.

o Collection: Collect waste in a suitable, labeled, and closed container.[3]

» Disposal: Dispose of the waste through a licensed chemical destruction facility.[3] Do not
discharge into drains or the environment.[3] Adhere to all local, state, and federal regulations
for hazardous waste disposal.

Emergency Response Plan: Chemical Spill

In the event of a spill, follow these procedural steps to ensure safety and proper cleanup.
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Immediate Actions
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Caption: Workflow for responding to a chemical spill of 1-Bromo-1,2-dichloroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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